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Introduction

TAN-1057C is a member of the TAN-1057 complex, a group of four related dipeptide antibiotics
(A, B, C, and D) produced by the Gram-negative bacterium Flexibacter sp. strain PK-74.[1]
These compounds have garnered scientific interest due to their potent antibacterial activity,
particularly against methicillin-resistant Staphylococcus aureus (MRSA).[1][2] This technical
guide provides a comprehensive overview of the known physical and chemical properties of
TAN-1057C, its biological activity, and the methodologies for its production and isolation, based
on available scientific literature.

Physicochemical Properties

While detailed experimental data from the primary literature is not fully available, the
fundamental physicochemical properties of TAN-1057C have been reported and are

summarized in the table below.
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Value

Reference

Molecular Formula

C13H25NoOs3

[2]

Molar Mass 355.403 g/mol [2]
CAS Number 128126-46-5 [2]
Not specified in available
Appearance )
literature
_ _ Not specified in available
Melting Point

literature

Optical Rotation

Not specified in available

literature

Solubility

Not specified in available

literature

Stability

Not specified in available

literature

Biological Activity and Mechanism of Action

TAN-1057C exhibits significant antibacterial activity against a range of Gram-positive and

Gram-negative bacteria.[1] Its most notable activity is against MRSA, a major cause of hospital-

acquired infections.[1]

The proposed mechanism of action for the TAN-1057 series of antibiotics is the inhibition of

protein biosynthesis.[1] Specifically, studies on the related compound TAN-1057A have shown

that it interferes with the formation of the 50S ribosomal subunit in bacteria. This disruption of

ribosome assembly ultimately halts protein synthesis, leading to bacterial cell death. It is highly

probable that TAN-1057C shares this mechanism of action due to its structural similarity to

TAN-1057A.
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Fig. 1. Proposed mechanism of TAN-1057C action.

Experimental Protocols

Detailed experimental protocols for the fermentation, isolation, and purification of TAN-1057C
are described in the primary literature. While the full text of this publication is not widely
available, the following outlines the general workflow based on common microbiological and
biochemical techniques.

Fermentation of Flexibacter sp. PK-74

The production of TAN-1057C is achieved through the cultivation of Flexibacter sp. PK-74 in a
suitable nutrient-rich medium. The fermentation process would typically involve the following

steps:

e Inoculum Preparation: A seed culture of Flexibacter sp. PK-74 is prepared by transferring a
stock culture to a small volume of sterile growth medium and incubating until a sufficient cell

density is reached.

¢ Production Fermentation: The seed culture is then used to inoculate a larger volume of
production medium in a fermenter. The fermentation is carried out under controlled
conditions of temperature, pH, and aeration to optimize the production of the TAN-1057

antibiotics.
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e Monitoring: The fermentation process is monitored for parameters such as cell growth, pH,
and antibiotic production over time.

Isolation and Purification of TAN-1057C

Following fermentation, the TAN-1057 antibiotics are extracted from the culture broth and
purified. A general workflow for this process is as follows:

o Cell Removal: The bacterial cells are separated from the culture broth by centrifugation or
filtration.

o Extraction: The cell-free supernatant is subjected to an extraction process to isolate the
crude antibiotic mixture. This may involve techniques such as solvent extraction or
adsorption chromatography.

o Chromatographic Purification: The crude extract is then subjected to a series of
chromatographic steps to separate the individual TAN-1057 components. This multi-step
process is necessary to isolate TAN-1057C from its closely related diastereomer, TAN-
1057D, and the other components, A and B. Common chromatographic techniques that
would be employed include:

o lon-exchange chromatography
o Gel filtration chromatography

o Reversed-phase high-performance liquid chromatography (HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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